N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide

• IUPAC Name: 2-(oxan-4-ylmethoxy)-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C19H20N4O4/c24-18(21-14-1-2-15-16(10-14)23-19(25)22-15)13-3-6-20-17(9-13)27-11-12-4-7-26-8-5-12/h1-3,6,9-10,12H,4-5,7-8,11H2,(H,21,24)(H2,22,23,25)
• InChI Key: IUWOSRINWPHOCC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=NC=CC(=C2)C(=O)NC3=CC4=C(C=C3)NC(=O)N4
• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.4 g/mol

Description

N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide is a useful research compound. Its molecular formula is C19H20N4O4 and its molecular weight is 368.393. The purity is usually 95%.
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Scientific Research Applications

Antiallergic Activity

A study led by A. Nohara et al. (1985) synthesized compounds exhibiting antiallergic activity, with some compounds being significantly more potent than disodium cromoglycate. These findings indicate the potential of such compounds in developing new antiallergic agents, although the specific compound was not directly mentioned, the research methodology could be relevant for studying its antiallergic applications (Nohara et al., 1985).

Antimicrobial and Antitubercular Activity

N. Shruthi et al. (2016) explored the synthesis and efficacy of novel hybrid molecules, including 2-aryl-5-(3-aryl-[1,2,4]-oxadiazol-5-yl)-1-methyl-1H-benzo[d]imidazole, demonstrating potent antimicrobial and anti-tubercular activities. This suggests that compounds with similar structures could have promising applications in combating microbial and tuberculosis infections (Shruthi et al., 2016).

Antioxidant and Antimicrobial Activities

A study by F. Bassyouni et al. (2012) on a series of 2-(1,5,6-trimethyl-1H-benzo[d]imidazole-2-carbonyl)-2,3-dihydro-1H-pyrazole-4-carbonitriles and related compounds demonstrated significant antioxidant and antimicrobial activities. This implies the potential of structurally similar compounds in antioxidant and antimicrobial applications (Bassyouni et al., 2012).

Synthesis and Antidiabetic Activity

Research by Farhat Ibraheem et al. (2020) on the synthesis of benzimidazole-pyrazoline hybrids highlighted their potential as effective α-glucosidase inhibitors, indicating a promising avenue for anti-diabetic drug development. This suggests that related compounds might also hold potential in the treatment of diabetes (Ibraheem et al., 2020).

Anti-obesity Activity

A study by A. Unnisa et al. (2022) focusing on the design and evaluation of N5-(1H-pyrazol-3-yl)-3H-benzo[d]imidazole-2,5-diamine derivatives as potential pancreatic lipase inhibitors revealed promising anti-obesity activity. This highlights the potential of structurally related compounds in the development of treatments for obesity (Unnisa et al., 2022).